Cas no 1333405-35-8 (2-propyl-3H,4H-thieno2,3-dpyrimidin-4-one)

• Product Name: 2-propyl-3H,4H-thieno2,3-dpyrimidin-4-one
• CAS No: 1333405-35-8
• MF: C₉H₁₀N₂OS
• MW: 194.253500461578
• CID: 5706028
• PubChem ID: 119084797
• Update Time: 2024-03-01

2-propyl-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• EN300-1267647
• 2-propyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
• 1333405-35-8
• Thieno[2,3-d]pyrimidin-4(1H)-one, 2-propyl-
• 2-propyl-3H,4H-thieno2,3-dpyrimidin-4-one

• Inchi： 1S/C9H10N2OS/c1-2-3-7-10-8(12)6-4-5-13-9(6)11-7/h4-5H,2-3H2,1H3,(H,10,11,12)
• InChI Key： LBQFVEQOIVYFBC-UHFFFAOYSA-N
• SMILES： S1C=CC2C(NC(CCC)=NC1=2)=O

Computed Properties

• Exact Mass: 194.05138412g/mol
• Monoisotopic Mass: 194.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 341.2±34.0 °C(Predicted)
• pka: 2.06±0.20(Predicted)